Cas no 67828-51-7 (4,4'-(5-hydroxypentylidene)bisresorcinol)

• Product Name: 4,4'-(5-hydroxypentylidene)bisresorcinol
• CAS No: 67828-51-7
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 967243
• PubChem ID: 105735
• Update Time: 2025-04-19

4,4'-(5-hydroxypentylidene)bisresorcinol Chemical and Physical Properties

Names and Identifiers

• 4,4'-(5-hydroxypentylidene)bisresorcinol
• 1,3-Benzenediol, 4,4'-(5-hydroxypentylidene)bis-
• 4,4'-(5-hydroxypentane-1,1-diyl)dibenzene-1,3-diol
• 5,5-Bis(2',4'-dihydroxyphenyl)-1-pentanol
• 46D4MK7VKJ
• NS00036208
• DTXSID8070673
• EINECS 267-273-8
• 4,4'-(5-Hydroxypentylidene)bis[1,3-benzenediol]
• 67828-51-7
• INPTVGAWRSNOSM-UHFFFAOYSA-N

• Inchi： 1S/C17H20O5/c18-8-2-1-3-13(14-6-4-11(19)9-16(14)21)15-7-5-12(20)10-17(15)22/h4-7,9-10,13,18-22H,1-3,8H2
• InChI Key： INPTVGAWRSNOSM-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C1C=CC(=CC=1O)O)CCCCO)O

Computed Properties

• Exact Mass: 304.1311
• Monoisotopic Mass: 304.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.15